Cas no 2085319-43-1 (tert-Butyl 8-methyl-3,9-diazaspiro[5.5]undecane-3-carboxylate)

• Product Name: tert-Butyl 8-methyl-3,9-diazaspiro[5.5]undecane-3-carboxylate
• CAS No: 2085319-43-1
• MF: C₁₅H₂₈N₂O₂
• MW: 268.395024299622
• CID: 5193505
• Update Time: 2025-10-28

tert-Butyl 8-methyl-3,9-diazaspiro[5.5]undecane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 8-methyl-3,9-diazaspiro[5.5]undecane-3-carboxylate

• Inchi： 1S/C15H28N2O2/c1-12-11-15(5-8-16-12)6-9-17(10-7-15)13(18)19-14(2,3)4/h12,16H,5-11H2,1-4H3
• InChI Key： PPAHHEFKGUYHQO-UHFFFAOYSA-N
• SMILES： C1C2(CCNC(C)C2)CCN(C(OC(C)(C)C)=O)C1

Additional information on tert-Butyl 8-methyl-3,9-diazaspiro[5.5]undecane-3-carboxylate

Comprehensive Guide to tert-Butyl 8-methyl-3,9-diazaspiro[5.5]undecane-3-carboxylate (CAS No. 2085319-43-1)

tert-Butyl 8-methyl-3,9-diazaspiro[5.5]undecane-3-carboxylate (CAS No. 2085319-43-1) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of spirocyclic compounds, which are gaining significant attention due to their unique structural properties and applications in drug discovery. The tert-butyl carboxylate group enhances its stability, making it a valuable intermediate in medicinal chemistry.

The molecular structure of tert-Butyl 8-methyl-3,9-diazaspiro[5.5]undecane-3-carboxylate features a spirocyclic core with nitrogen atoms at positions 3 and 9, contributing to its versatility in forming hydrogen bonds and coordinating with metal ions. Researchers are particularly interested in this compound for its potential role in developing central nervous system (CNS) drugs, given its ability to cross the blood-brain barrier. Recent studies highlight its relevance in targeting neurodegenerative diseases, a hot topic in modern pharmacology.

One of the key advantages of tert-Butyl 8-methyl-3,9-diazaspiro[5.5]undecane-3-carboxylate is its compatibility with green chemistry principles. As sustainability becomes a priority in chemical manufacturing, this compound’s efficient synthesis routes and minimal environmental impact align with industry trends. Its applications extend to catalysis and ligand design, where it serves as a building block for complex molecular architectures.

In the pharmaceutical sector, tert-Butyl 8-methyl-3,9-diazaspiro[5.5]undecane-3-carboxylate is explored for its role in peptide mimetics and enzyme inhibitors. The 8-methyl group introduces steric effects that can fine-tune biological activity, making it a candidate for precision medicine applications. With the rise of AI-driven drug discovery, this compound’s data-rich profile is valuable for machine learning models predicting drug efficacy.

The market demand for tert-Butyl 8-methyl-3,9-diazaspiro[5.5]undecane-3-carboxylate is driven by its utility in high-throughput screening and combinatorial chemistry. Suppliers emphasize its high purity (>98%) and scalability, catering to both academic and industrial researchers. As personalized medicine gains traction, this compound’s adaptability to modular synthesis positions it as a future-proof investment.

From a regulatory perspective, tert-Butyl 8-methyl-3,9-diazaspiro[5.5]undecane-3-carboxylate complies with global safety standards, ensuring seamless integration into international supply chains. Its non-hazardous classification simplifies logistics, addressing a common pain point in chemical procurement. Researchers frequently search for CAS 2085319-43-1 suppliers and synthetic protocols, reflecting its niche yet growing relevance.

In summary, tert-Butyl 8-methyl-3,9-diazaspiro[5.5]undecane-3-carboxylate (CAS No. 2085319-43-1) exemplifies innovation at the intersection of chemistry and biology. Its multifaceted applications—from CNS drug development to sustainable catalysis—make it a compound to watch in the evolving landscape of life sciences. For those exploring spirocyclic chemistry or drug-like scaffolds, this molecule offers both challenges and opportunities.